molecular formula C14H18F2O B8462953 7,8-Difluoro-2-pentyl-3,4-dihydro-2H-1-benzopyran CAS No. 819862-04-9

7,8-Difluoro-2-pentyl-3,4-dihydro-2H-1-benzopyran

Cat. No. B8462953
CAS RN: 819862-04-9
M. Wt: 240.29 g/mol
InChI Key: FAYGLXSWFMOLHU-UHFFFAOYSA-N
Attention: For research use only. Not for human or veterinary use.
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Description

7,8-Difluoro-2-pentyl-3,4-dihydro-2H-1-benzopyran is a useful research compound. Its molecular formula is C14H18F2O and its molecular weight is 240.29 g/mol. The purity is usually 95%.
BenchChem offers high-quality 7,8-Difluoro-2-pentyl-3,4-dihydro-2H-1-benzopyran suitable for many research applications. Different packaging options are available to accommodate customers' requirements. Please inquire for more information about 7,8-Difluoro-2-pentyl-3,4-dihydro-2H-1-benzopyran including the price, delivery time, and more detailed information at info@benchchem.com.

properties

CAS RN

819862-04-9

Product Name

7,8-Difluoro-2-pentyl-3,4-dihydro-2H-1-benzopyran

Molecular Formula

C14H18F2O

Molecular Weight

240.29 g/mol

IUPAC Name

7,8-difluoro-2-pentyl-3,4-dihydro-2H-chromene

InChI

InChI=1S/C14H18F2O/c1-2-3-4-5-11-8-6-10-7-9-12(15)13(16)14(10)17-11/h7,9,11H,2-6,8H2,1H3

InChI Key

FAYGLXSWFMOLHU-UHFFFAOYSA-N

Canonical SMILES

CCCCCC1CCC2=C(O1)C(=C(C=C2)F)F

Origin of Product

United States

Synthesis routes and methods

Procedure details

51.0 g (0.21 mol) of 7,8-difluoro-2-pentyl-2H-chromene are hydrogenated at RT for 1 h in 510 ml of toluene in the presence of Pd/C (5% of Pd). The batch is evaporated to dryness: the crude product (yellowish liquid) can be used directly for the next step.
Name
7,8-difluoro-2-pentyl-2H-chromene
Quantity
51 g
Type
reactant
Reaction Step One
Quantity
510 mL
Type
solvent
Reaction Step One
Name
Quantity
0 (± 1) mol
Type
catalyst
Reaction Step One

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